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Cat. No.: B13906537

Get Quote
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For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive technical overview of 1-Methoxy-3-(1-
phenylethyl)benzene, a substituted aromatic hydrocarbon with potential applications in
organic synthesis and medicinal chemistry. This document moves beyond a simple recitation of
facts to offer insights into its synthesis, characterization, and potential utility, grounded in
established chemical principles.

Core Molecular Attributes and Identification

1-Methoxy-3-(1-phenylethyl)benzene is a diarylethane derivative characterized by a methoxy
group and a 1-phenylethyl substituent on a benzene ring at the meta position.

Table 1: Chemical Identity and Properties
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Identifier Value Source

1-Methoxy-3-(1-

UPAC Name phenylethyl)benzene
CAS Number 30089-56-6
Molecular Formula C15H160

Molecular Weight 212.29 g/mol

Synthesis and Mechanistic Considerations

The most logical and established method for the synthesis of 1-Methoxy-3-(1-
phenylethyl)benzene is the Friedel-Crafts alkylation of 3-methoxytoluene (also known as m-
cresol methyl ether) with styrene.[1][2] This electrophilic aromatic substitution reaction is
typically catalyzed by a Lewis acid, such as aluminum chloride (AICI3) or iron(lll) chloride
(FeCls), or a Brgnsted acid.

Reaction Mechanism

The underlying mechanism involves the generation of a carbocation electrophile from styrene,
which then attacks the electron-rich methoxy-substituted benzene ring.
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Figure 1: Mechanism of Friedel-Crafts Alkylation.

The methoxy group is an ortho-, para-director; however, the steric hindrance of the bulky
phenylethyl group favors substitution at the less hindered para position relative to the methyl
group, which corresponds to the meta position relative to the methoxy group.

Experimental Protocol (Analogous Synthesis)

While a specific protocol for 1-Methoxy-3-(1-phenylethyl)benzene is not readily available in
the surveyed literature, the following procedure for a similar Friedel-Crafts alkylation of phenol
with alpha-methylstyrene can be adapted.[1] The key is the careful control of reaction
conditions to manage selectivity and prevent polyalkylation.

Materials:
o 3-Methoxytoluene (m-cresol methyl ether)
e Styrene

e Anhydrous Aluminum Chloride (AICI3) or other suitable Lewis acid catalyst
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Anhydrous solvent (e.g., dichloromethane or nitrobenzene)
Hydrochloric acid (for work-up)

Sodium bicarbonate solution (for work-up)

Anhydrous sodium sulfate or magnesium sulfate (for drying)

Organic solvent for extraction (e.g., diethyl ether or dichloromethane)

Procedure:

Reaction Setup: Under an inert atmosphere (e.g., nitrogen or argon), equip a flame-dried
round-bottom flask with a magnetic stirrer, a dropping funnel, and a reflux condenser.

Catalyst Suspension: Suspend the anhydrous Lewis acid catalyst (e.g., AlCI3) in the
anhydrous solvent within the reaction flask.

Reactant Addition: Charge the 3-methoxytoluene into the flask. Dissolve the styrene in the
anhydrous solvent and place it in the dropping funnel.

Reaction: Cool the reaction mixture in an ice bath. Add the styrene solution dropwise to the
stirred reaction mixture. After the addition is complete, allow the reaction to warm to room
temperature and stir for several hours. Monitor the reaction progress by thin-layer
chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).

Work-up: Upon completion, carefully quench the reaction by slowly pouring the mixture over
crushed ice and concentrated hydrochloric acid. Transfer the mixture to a separatory funnel
and extract the aqueous layer with the organic solvent.

Purification: Wash the combined organic layers with water, followed by a saturated sodium
bicarbonate solution, and finally with brine. Dry the organic layer over anhydrous sodium
sulfate or magnesium sulfate, filter, and concentrate the solvent under reduced pressure.
The crude product can be purified by vacuum distillation or column chromatography on silica

gel.
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Figure 2: General workflow for the synthesis of 1-Methoxy-3-(1-phenylethyl)benzene.

Spectroscopic and Analytical Characterization

Thorough characterization is essential to confirm the identity and purity of the synthesized

compound.

Nuclear Magnetic Resonance (NMR) Spectroscopy

IH NMR: The proton NMR spectrum provides key information about the structure.

« Aromatic Protons: Expect a series of multiplets in the aromatic region (6 6.7-7.3 ppm). The

protons on the phenyl ring will appear as a multiplet, while the protons on the methoxy-
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substituted ring will show distinct splitting patterns influenced by the substituents.

o Methine Proton: A quartet is expected for the proton of the ethyl bridge (CH) due to coupling
with the adjacent methyl protons.

o Methyl Protons: A doublet will be observed for the methyl group (CHs) of the ethyl bridge,
coupled to the methine proton.

o Methoxy Protons: A singlet corresponding to the three protons of the methoxy group (OCHs3)
will be present, typically in the range of 6 3.7-3.9 ppm.

13C NMR: The carbon-13 NMR spectrum will confirm the number of unique carbon
environments.

o Aromatic Carbons: Multiple signals will be present in the aromatic region (& 110-160 ppm).
The carbon attached to the methoxy group will be significantly downfield.

 Aliphatic Carbons: Signals for the methine and methyl carbons of the ethyl bridge will appear
in the upfield region.

e Methoxy Carbon: The carbon of the methoxy group will resonate around & 55 ppm.

Mass Spectrometry (MS)

Mass spectrometry is used to determine the molecular weight and fragmentation pattern.

» Molecular lon Peak (M*): A prominent molecular ion peak is expected at an m/z
corresponding to the molecular weight of the compound (212.29).

» Fragmentation: Common fragmentation patterns for diarylethanes involve cleavage of the
bond between the two aromatic rings, leading to fragment ions corresponding to the
substituted benzyl and tropylium ions.[3][4]

Infrared (IR) Spectroscopy

IR spectroscopy can identify key functional groups.
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e C-H Stretching: Aromatic C-H stretching vibrations will appear above 3000 cm~1, while
aliphatic C-H stretching will be observed just below 3000 cm~1.[5][6]

e C=C Stretching: Aromatic ring C=C stretching vibrations will produce several peaks in the
1600-1450 cm~1 region.[7]

e C-O Stretching: A strong absorption corresponding to the C-O stretching of the methoxy
group is expected in the range of 1250-1000 cm~1,[8]

o Out-of-Plane Bending: The substitution pattern on the benzene rings can be inferred from the
out-of-plane C-H bending vibrations in the 900-675 cm~1 region.[9]

Potential Applications in Drug Discovery and
Organic Synthesis

While specific applications for 1-Methoxy-3-(1-phenylethyl)benzene are not extensively
documented, its structural motifs are present in various biologically active molecules.

Building Block for Bioactive Molecules

The diarylethane scaffold is a common feature in a number of pharmacologically active
compounds. The methoxy group can influence the pharmacokinetic properties of a molecule,
such as its solubility and metabolic stability. Furthermore, the methoxy group can be a
precursor for a hydroxyl group, which can be crucial for receptor binding or can serve as a
handle for further functionalization.

Derivatives of methoxy-substituted aromatic compounds have shown a range of biological
activities, including:

e Anticancer: Methoxy-substituted chalcones and other related compounds have been
investigated for their antiproliferative effects.[10][11]

e Antimalarial: Certain methoxylated chalcones have demonstrated promising antimalarial
activity.[10]

e Antimicrobial and Antioxidant: The methoxybenzene core is found in compounds with
antimicrobial and antioxidant properties.
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Intermediate in Organic Synthesis

1-Methoxy-3-(1-phenylethyl)benzene can serve as a versatile intermediate in organic
synthesis. The aromatic rings can undergo further electrophilic substitution reactions, and the
methoxy group can be cleaved to yield the corresponding phenol, opening up avenues for the
synthesis of more complex molecules.

Conclusion

1-Methoxy-3-(1-phenylethyl)benzene is a readily accessible diarylethane derivative with
potential as a building block in both medicinal chemistry and broader organic synthesis. Its
synthesis via Friedel-Crafts alkylation is a well-established and scalable method. A
comprehensive understanding of its spectroscopic properties is crucial for its unambiguous
identification and quality control. While its direct biological applications are yet to be fully
explored, the presence of its structural features in numerous bioactive compounds suggests
that it is a molecule of interest for further investigation by researchers and drug development
professionals.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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